Cas no 88513-00-2 (2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione)

• Product Name: 2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• CAS No: 88513-00-2
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 709638
• Update Time: 2023-08-03

2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-acetyl-6-methyl-
• as-Triazine-3,5(2H,4H)-dione, 2-acetyl-6-methyl- (7CI)
• 2-acetyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• MYVDSKFYHAGZDI-UHFFFAOYSA-N
• 2-acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• 2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

• Inchi： 1S/C6H7N3O3/c1-3-5(11)7-6(12)9(8-3)4(2)10/h1-2H3,(H,7,11,12)
• InChI Key： MYVDSKFYHAGZDI-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C)=NN1C(C)=O)=O

Computed Properties

• Exact Mass: 169.049
• Monoisotopic Mass: 169.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8